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Compound of Interest

Compound Name: ent-Kaurene

Cat. No.: B036324 Get Quote

Welcome to the technical support center for the production of ent-kaurene in recombinant

Escherichia coli. This resource is designed for researchers, scientists, and drug development

professionals to troubleshoot common issues leading to low yields of ent-kaurene in their

experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: My recombinant E. coli strain is producing very low or no ent-kaurene. What are the initial

troubleshooting steps?

A1: Low or no ent-kaurene production can stem from several factors. A systematic approach to

troubleshooting is recommended. Start by verifying the integrity of your expression construct

and then move to optimizing the expression of your pathway enzymes and the fermentation

conditions.

Initial Troubleshooting Workflow
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Low/No ent-Kaurene Yield

Verify Plasmid Construct
(Sequencing, Restriction Digest)

Confirm Protein Expression
(SDS-PAGE, Western Blot)

Optimize Induction Conditions
(IPTG concentration, Temperature)

Check for Product Toxicity

Successful Production

Yield ImprovedAnalyze Precursor Supply

Metabolic Engineering Strategies

Yield Improved
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MEP Pathway

Terpenoid Biosynthesis

Glyceraldehyde-3-Phosphate

1-Deoxy-D-xylulose 5-phosphate

Pyruvate

2-C-methyl-D-erythritol 4-phosphate

Isopentenyl diphosphate

Dimethylallyl diphosphate

Geranylgeranyl diphosphate

ent-Copalyl diphosphate

ent-Kaurene

dxs
(1-deoxy-D-xylulose-5-phosphate synthase)

idi
(IPP isomerase)

ispA
(FPP synthase)

via FPP

GGPPS
(GGPP synthase)

CPPS
(ent-copalyl diphosphate synthase)

KS
(ent-kaurene synthase)
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Original Gene Sequence
(e.g., from Plant)

Analyze Codon Usage
(Compare to E. coli)

Synthesize Codon-Optimized Gene

Clone into Expression Vector

Transform into E. coli

Assess Protein Expression
(SDS-PAGE)

 

High-level Expression of
Heterologous Genes

Depletion of Cellular Resources
(ATP, Amino Acids, etc.)

Reduced Cell Growth and Viability

Low ent-Kaurene Yield

Strategies to Reduce Burden:
- Weaker Promoters

- Lower Induction Levels
- Dynamic Regulation

Mitigates

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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